5,7-Dibromo-2,3-dihydro-1,4-benzodioxin-6-amine

• Molecular Formula: C8H7Br2NO2
• Molecular Weight: 308.95 g/mol
• IUPAC Name: 5,7-dibromo-2,3-dihydro-1,4-benzodioxin-6-amine
• InChI: InChI=1S/C8H7Br2NO2/c9-4-3-5-8(6(10)7(4)11)13-2-1-12-5/h3H,1-2,11H2
• InChI Key: PZAKRRMVIKXHMF-UHFFFAOYSA-N
• SMILES: C1COC2=C(C(=C(C=C2O1)Br)N)Br

Description

5,7-Dibromo-2,3-dihydro-1,4-benzodioxin-6-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, particularly in medicinal chemistry. This compound is also known as DBDA and has a molecular formula of C8H7Br2NO2.

Mechanism of Action

The exact mechanism of action of 5,7-Dibromo-2,3-dihydro-1,4-benzodioxin-6-amine is not fully understood. However, studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by activating various pathways. Additionally, this compound has been shown to inhibit the activity of certain enzymes that are involved in inflammation and microbial growth.
Biochemical and Physiological Effects:
Studies have shown that 5,7-Dibromo-2,3-dihydro-1,4-benzodioxin-6-amine has various biochemical and physiological effects. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit the activity of certain enzymes that are involved in inflammation and microbial growth, and modulate the expression of various genes. Additionally, this compound has been shown to have low toxicity in normal cells, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5,7-Dibromo-2,3-dihydro-1,4-benzodioxin-6-amine in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, this compound has low toxicity in normal cells, making it a safe candidate for further development. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for the research on 5,7-Dibromo-2,3-dihydro-1,4-benzodioxin-6-amine. One of the main areas of focus is the development of new drugs based on this compound for the treatment of various diseases, particularly cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields such as imaging and diagnostics. Furthermore, research is needed to optimize the synthesis method of this compound to improve its yield and purity. Finally, more studies are needed to investigate the potential limitations of this compound and to identify any potential side effects that may arise from its use in therapeutic applications.
In conclusion, 5,7-Dibromo-2,3-dihydro-1,4-benzodioxin-6-amine is a promising compound that has potential applications in various fields, particularly in medicinal chemistry. The synthesis method of this compound is well-established, and it has been shown to have low toxicity in normal cells. Further research is needed to fully understand the mechanism of action of this compound and to optimize its synthesis method. Additionally, this compound has potential applications in the development of new drugs for the treatment of various diseases, and it has been investigated for its potential use in imaging and diagnostics.

Synthesis Methods

The synthesis of 5,7-Dibromo-2,3-dihydro-1,4-benzodioxin-6-amine involves the reaction between 2,3-dihydro-1,4-benzodioxin-6-amine and bromine in the presence of a suitable solvent. The reaction is carried out under controlled conditions, and the product is obtained in good yields. The purity of the product is confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

5,7-Dibromo-2,3-dihydro-1,4-benzodioxin-6-amine has potential applications in medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases. This compound has shown promising results in preclinical studies as an anticancer agent, and it has also been investigated for its potential as an anti-inflammatory and antimicrobial agent. Additionally, this compound has been studied for its potential use in the development of new imaging agents for diagnostic purposes.